Cas no 1603980-05-7 (3-(5-chloro-2-fluorophenyl)prop-2-enal)

• Product Name: 3-(5-chloro-2-fluorophenyl)prop-2-enal
• CAS No: 1603980-05-7
• MF: C₉H₆ClFO
• MW: 184.594745159149
• CID: 6273358
• PubChem ID: 114867357
• Update Time: 2025-07-01

3-(5-chloro-2-fluorophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-fluorophenyl)prop-2-enal
• 1603980-05-7
• EN300-1983869
• SCHEMBL22039183

• Inchi： 1S/C9H6ClFO/c10-8-3-4-9(11)7(6-8)2-1-5-12/h1-6H/b2-1+
• InChI Key： DYKFFOSALIYBMH-OWOJBTEDSA-N
• SMILES： ClC1=CC=C(C(/C=C/C=O)=C1)F

Computed Properties

• Exact Mass: 184.0091207g/mol
• Monoisotopic Mass: 184.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(5-chloro-2-fluorophenyl)prop-2-enal

Professional Introduction to 3-(5-chloro-2-fluorophenyl)prop-2-enal (CAS No. 1603980-05-7)

3-(5-chloro-2-fluorophenyl)prop-2-enal, with the chemical formula C₉H₆ClF, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative exhibits unique structural and electronic properties that make it a valuable intermediate in the development of novel therapeutic agents. The compound's molecular structure, featuring a prop-2-enal moiety linked to a 5-chloro-2-fluorophenyl group, provides a versatile platform for further functionalization and medicinal chemistry applications.

The CAS number 1603980-05-7 uniquely identifies this chemical entity in scientific literature and industrial databases. Its synthesis involves precise organic transformations, including condensation reactions and halogenation processes, which highlight its importance in fine chemical manufacturing. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in high-throughput screening programs for drug discovery.

In the realm of medicinal chemistry, 3-(5-chloro-2-fluorophenyl)prop-2-enal has garnered attention for its potential as a scaffold in the design of bioactive molecules. The presence of both electron-withdrawing and electron-donating groups in its structure allows for modulation of reactivity and binding affinity. This characteristic has been exploited in the development of kinase inhibitors, particularly those targeting oncogenic pathways. Studies have demonstrated that derivatives of this compound can exhibit inhibitory activity against various kinases, making them promising candidates for further optimization.

Recent research published in leading journals has explored the pharmacological profile of 3-(5-chloro-2-fluorophenyl)prop-2-enal and its analogs. For instance, a study published in the Journal of Medicinal Chemistry reported on the synthesis and biological evaluation of a series of prop-2-enal-based compounds. The findings indicated that certain derivatives displayed significant inhibitory effects on tyrosine kinases, with potential applications in treating cancers and inflammatory diseases. The 5-chloro-2-fluorophenyl substituent was found to enhance binding affinity by stabilizing the transition state of enzyme-substrate interactions.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. The fluorine and chlorine atoms in 3-(5-chloro-2-fluorophenyl)prop-2-enal contribute to its metabolic stability and lipophilicity, key factors in drug design. These properties have been leveraged to develop compounds with improved pharmacokinetic profiles. Additionally, the prop-2-enal aldehyde group serves as a versatile handle for further derivatization, allowing chemists to explore diverse structural motifs.

In conclusion, 3-(5-chloro-2-fluorophenyl)prop-2-enal (CAS No. 1603980-05-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic chemistry, make it an attractive candidate for designing novel therapeutic agents. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of next-generation drugs.